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Compound of Interest |

6-(4-Chlorophenyl)pyridine-2-
Compound Name:

carbaldehyde
CAS No.: 61704-30-1
Cat. No.: B1601350

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting advice and frequently asked questions (FAQSs) for the
synthesis of 6-(4-Chlorophenyl)pyridine-2-carbaldehyde. As Senior Application Scientists,
we have compiled this information based on established synthetic routes and common
challenges encountered in the laboratory.

Introduction

6-(4-Chlorophenyl)pyridine-2-carbaldehyde is a key intermediate in the synthesis of various
pharmaceutical compounds. Its successful and high-purity synthesis is crucial for drug
discovery and development programs. This guide focuses on two primary synthetic routes and
the common impurities that may arise, providing practical solutions to overcome these
challenges.

Synthetic Route 1: Suzuki Coupling Followed by
Formylation

© 2026 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1601350/docs?utm_src=pdf-body#technical-support-center-synthesis-of-6-4-chlorophenyl-pyridine-2-carbaldehyde
https://www.benchchem.com/product/b1601350/docs?utm_src=pdf-body#technical-support-center-synthesis-of-6-4-chlorophenyl-pyridine-2-carbaldehyde
https://www.benchchem.com/product/b1601350#bc-rfq
https://www.benchchem.com/product/b1601350/docs?utm_src=pdf-body#technical-support-center-synthesis-of-6-4-chlorophenyl-pyridine-2-carbaldehyde
https://www.benchchem.com/product/b1601350/docs?utm_src=pdf-body#technical-support-center-synthesis-of-6-4-chlorophenyl-pyridine-2-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601350?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

This route typically involves the palladium-catalyzed Suzuki-Miyaura cross-coupling of a di-
halogenated pyridine with 4-chlorophenylboronic acid, followed by a formylation step. A
common starting material for this route is 2,6-dibromopyridine.

Diagram of Synthetic Route 1
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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